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Compound of Interest

Compound Name: 844-TFM

Cat. No.: B12409117

Disclaimer: The identifier "844-TFM" is not a standard chemical name and may refer to a
specific product formulation. The following guidance is based on the known hazards of 3-
trifluoromethyl-4-nitrophenol (TFM), a common chemical abbreviated as TFM, and other
compounds with similar hazard profiles. Researchers, scientists, and drug development
professionals must consult the specific Safety Data Sheet (SDS) for the exact product being
used to ensure appropriate safety measures are taken.

This guide provides essential, immediate safety and logistical information for handling TFM-
containing compounds in a laboratory setting, including personal protective equipment (PPE),
handling procedures, and disposal plans.

Hazard Summary

Compounds containing 3-trifluoromethyl-4-nitrophenol (TFM) are primarily used as piscicides to
control sea lamprey populations.[1][2] In a laboratory setting, these compounds present several
potential hazards. They are generally considered toxic if swallowed, can cause severe skin and
eye irritation or damage, and may lead to respiratory irritation.[3] Some formulations containing
TFM may also be flammable.[3] Long-term environmental effects are not fully understood, but
TFM is known to break down in the environment over several days and does not tend to
bioaccumulate.[1][2]

Personal Protective Equipment (PPE)
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The following table summarizes the essential personal protective equipment required for

handling 844-TFM. Specifics may vary depending on the formulation and the nature of the

experiment, so always refer to the product-specific SDS.

Protection Type

Equipment

Specification and Use

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles. A face shield may be
required for splash hazards.

Must be worn at all times in the
laboratory when handling the
chemical to protect against
splashes and airborne

particles.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene). A lab
coat or chemical-resistant

apron.

Gloves must be inspected
before use and removed
carefully to avoid skin contact.
[4] Contaminated clothing
should be removed
immediately and washed

before reuse.[3]

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood.

If ventilation is inadequate or if
dusts or aerosols are
generated, a NIOSH-approved

respirator may be necessary.

General Hygiene

Do not eat, drink, or smoke in
the laboratory. Wash hands
thoroughly after handling.[3]

Experimental Protocols: Safe Handling and Disposal

Adherence to strict protocols is crucial for the safe handling and disposal of 844-TFM.

Handling Protocol:

o Preparation: Before handling, ensure that all necessary PPE is readily available and in good

condition. Locate the nearest eyewash station and safety shower.
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» Ventilation: All work with 844-TFM should be conducted in a well-ventilated area, preferably
within a certified chemical fume hood.

» Dispensing: When weighing or transferring the substance, avoid generating dust or aerosols.
Use appropriate tools and techniques to minimize dispersal.

» Spill Management: In the event of a small spill, wipe up with an absorbent material (e.qg.,
cloth, fleece) and clean the surface thoroughly to remove residual contamination.[3] For
larger spills, evacuate the area and follow emergency procedures.

» Contamination: Avoid contact with skin, eyes, and clothing. If contact occurs, follow the first
aid measures outlined in the SDS.

Disposal Plan:

As a halogenated organic compound, 844-TFM must be disposed of as hazardous waste.[5][6]
Do not discharge into drains or the environment.

o Waste Collection: Collect all waste containing 844-TFM in a designated, properly labeled,
and sealed container for halogenated organic waste.

» Waste Segregation: Do not mix halogenated organic waste with non-halogenated waste
streams.[5]

» Disposal Method: The primary disposal method for halogenated organic waste is incineration
at a licensed hazardous waste facility.[7] This process is designed to prevent the formation of
toxic byproducts.

o Regulatory Compliance: All disposal activities must be conducted in accordance with local,
regional, and national regulations.

Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the logical flow of operations for the safe handling and
disposal of 844-TFM.
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Safe Handling and Disposal Workflow for 844-TFM
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Caption: Workflow for safe handling and disposal of 844-TFM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

